![molecular formula C23H26N4O3 B2935868 N-(2-ethoxyphenyl)-2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)acetamide CAS No. 1286713-00-5](/img/structure/B2935868.png)
N-(2-ethoxyphenyl)-2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethoxyphenyl)-2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)acetamide, also known as EMAP, is a novel compound that has gained attention in the scientific community for its potential use in various research applications. EMAP is a pyrazole-based compound that has shown promising results in studies related to cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
Chemical Properties and Synthesis
The synthesis of pyrazole-acetamide derivatives and their coordination complexes has been extensively studied. For example, coordination complexes constructed from pyrazole-acetamide derivatives have been characterized by infrared spectrophotometry, nuclear magnetic resonance spectroscopy, and electrospray ionization-mass spectrometry. These complexes exhibit significant antioxidant activity, highlighting the chemical versatility and potential therapeutic applications of these compounds K. Chkirate et al., 2019.
Neuroprotective Effects
Novel pyrano[3,2-c]chromene derivatives bearing a morpholine/phenylpiperazine moiety have demonstrated significant neuroprotective effects against H2O2-induced PC12 oxidative stress. These compounds were evaluated for their acetylcholinesterase inhibitory activity, showcasing their potential in treating neurodegenerative diseases Bilqees Sameem et al., 2017.
Antimicrobial and Antifungal Activities
The synthesis and evaluation of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have been reported. These compounds showed variable antimicrobial and hemolytic activity against selected microbial species, highlighting their potential as antimicrobial agents Samreen Gul et al., 2017.
Anticancer Activity
The design, synthesis, and molecular docking studies of specific benzenesulfonamide derivatives have indicated potential anti-breast cancer activity. These studies have utilized MTT assays and molecular docking to predict binding with the estrogen receptor, offering insights into the development of novel anticancer agents Praveen Kumar et al., 2021.
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-(3-morpholin-4-yl-4-phenylpyrazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O3/c1-2-30-21-11-7-6-10-20(21)24-22(28)17-27-16-19(18-8-4-3-5-9-18)23(25-27)26-12-14-29-15-13-26/h3-11,16H,2,12-15,17H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEOSAMKLRNBCCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2C=C(C(=N2)N3CCOCC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.